Cas no 1338985-57-1 (Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine)

• Product Name: Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine
• CAS No: 1338985-57-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD20311538
• CID: 4784953
• Update Time: 2025-05-20

Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine
• N-[(1-methylindol-4-yl)methyl]ethanamine

• MDL： MFCD20311538
• Inchi： 1S/C12H16N2/c1-3-13-9-10-5-4-6-12-11(10)7-8-14(12)2/h4-8,13H,3,9H2,1-2H3
• InChI Key： DJVXKBQRGJZJRE-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=C1C=CC=C2CNCC

Computed Properties

• Exact Mass: 188.131348519 g/mol
• Monoisotopic Mass: 188.131348519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17
• Molecular Weight: 188.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine

Introduction to Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine (CAS No. 1338985-57-1)

Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine, a compound with the chemical identifier CAS No. 1338985-57-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine incorporates a combination of aromatic and aliphatic moieties, which contribute to its unique chemical properties and biological activities.

The indole core present in the structure of this compound is particularly noteworthy, as indole derivatives have been extensively studied for their pharmacological significance. Indole-based compounds are known for their diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 1-position and an ethylamine side chain at the 4-position further modulates the pharmacokinetic and pharmacodynamic profiles of the compound, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine and biological targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in various disease pathways. For instance, research has indicated that this compound may interact with serine/threonine kinases, which are implicated in signal transduction cascades associated with cancer progression.

The synthesis of Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine involves multi-step organic reactions, typically starting from readily available indole derivatives. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole scaffold efficiently. These methodologies not only enhance the synthetic route but also minimize unwanted byproducts, contributing to the overall quality of the final product.

In vitro studies have demonstrated that Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine possesses notable pharmacological activities. Specifically, it has shown promise in inhibiting the activity of certain enzymes that are overexpressed in tumor cells. This property makes it a valuable candidate for further development into an anticancer therapeutic. Additionally, preliminary investigations suggest that the compound may exhibit neuroprotective effects, making it relevant for exploring treatments against neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine is another critical aspect that has been examined in recent research. Studies indicate that the compound exhibits moderate solubility in both aqueous and lipid environments, which is advantageous for drug delivery systems. Furthermore, its metabolic stability suggests that it can be administered orally with potential for systemic distribution. These characteristics are essential for developing a viable pharmaceutical formulation that ensures optimal bioavailability and therapeutic efficacy.

The potential applications of Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine extend beyond oncology and neurology. Research is ongoing to explore its efficacy in treating inflammatory diseases and autoimmune conditions. The compound's ability to modulate immune responses by interacting with key cytokine pathways has been a focus of several recent studies. This broadens its therapeutic scope and underscores its significance as a multifunctional pharmacological agent.

The regulatory landscape for novel compounds like Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine is stringent but well-established, ensuring that any potential therapeutic agents undergo rigorous testing before reaching clinical use. Current research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high standards of purity and quality control. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this research towards clinical trials.

In conclusion, Ethyl-(1-methyl-1H-indol-4-ylmethyl)-amine (CAS No. 1338985-57-1) represents a compelling area of study within pharmaceutical chemistry. Its unique molecular structure, coupled with promising pharmacological activities, positions it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound holds significant potential for contributing to advancements in medicine.